Piperonyl aldehyde
Piperonyl aldehyde
Piperonal appears as colorless lustrous crystals. (NTP, 1992)
Piperonal is an arenecarbaldehyde that is 1,3-benzodioxole substituted by a formyl substituent at position 5. It has been isolated from Piper nigrum. It has a role as a plant metabolite, a fragrance and an insect repellent. It is a member of benzodioxoles and an arenecarbaldehyde.
Piperonal, also known as heliotropin or piperonaldehyde, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. Piperonal exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, piperonal is primarily located in the cytoplasm. Piperonal exists in all eukaryotes, ranging from yeast to humans. Piperonal is a sweet, bitter, and coconut tasting compound that can be found in highbush blueberry, pepper (spice), and vanilla. This makes piperonal a potential biomarker for the consumption of these food products.
Piperonal is an arenecarbaldehyde that is 1,3-benzodioxole substituted by a formyl substituent at position 5. It has been isolated from Piper nigrum. It has a role as a plant metabolite, a fragrance and an insect repellent. It is a member of benzodioxoles and an arenecarbaldehyde.
Piperonal, also known as heliotropin or piperonaldehyde, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. Piperonal exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, piperonal is primarily located in the cytoplasm. Piperonal exists in all eukaryotes, ranging from yeast to humans. Piperonal is a sweet, bitter, and coconut tasting compound that can be found in highbush blueberry, pepper (spice), and vanilla. This makes piperonal a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
120-57-0
VCID:
VC0049154
InChI:
InChI=1S/C8H6O3/c9-4-6-1-2-7-8(3-6)11-5-10-7/h1-4H,5H2
SMILES:
C1OC2=C(O1)C=C(C=C2)C=O
Molecular Formula:
C8H6O3
Molecular Weight:
150.13 g/mol
Piperonyl aldehyde
CAS No.: 120-57-0
Main Products
VCID: VC0049154
Molecular Formula: C8H6O3
Molecular Weight: 150.13 g/mol
| CAS No. | 120-57-0 |
|---|---|
| Product Name | Piperonyl aldehyde |
| Molecular Formula | C8H6O3 |
| Molecular Weight | 150.13 g/mol |
| IUPAC Name | 1,3-benzodioxole-5-carbaldehyde |
| Standard InChI | InChI=1S/C8H6O3/c9-4-6-1-2-7-8(3-6)11-5-10-7/h1-4H,5H2 |
| Standard InChIKey | SATCULPHIDQDRE-UHFFFAOYSA-N |
| SMILES | C1OC2=C(O1)C=C(C=C2)C=O |
| Canonical SMILES | C1OC2=C(O1)C=C(C=C2)C=O |
| Appearance | Assay:≥98%A crystalline solid |
| Boiling Point | 505 °F at 760 mm Hg (NTP, 1992) 263.0 °C 263 °C |
| Colorform | Colorless, lustrous crystals White or colorless crystals Turns brown on exposure to light Forms white crystals (MP 37 °C) |
| Melting Point | 99 °F (NTP, 1992) 37.0 °C Mp 37 ° 37 °C 37°C |
| Physical Description | Piperonal appears as colorless lustrous crystals. (NTP, 1992) DryPowder; PelletsLargeCrystals Solid white or colourless crystals with a sweet, floral, spicy odou |
| Description | Piperonal appears as colorless lustrous crystals. (NTP, 1992) Piperonal is an arenecarbaldehyde that is 1,3-benzodioxole substituted by a formyl substituent at position 5. It has been isolated from Piper nigrum. It has a role as a plant metabolite, a fragrance and an insect repellent. It is a member of benzodioxoles and an arenecarbaldehyde. Piperonal, also known as heliotropin or piperonaldehyde, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. Piperonal exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, piperonal is primarily located in the cytoplasm. Piperonal exists in all eukaryotes, ranging from yeast to humans. Piperonal is a sweet, bitter, and coconut tasting compound that can be found in highbush blueberry, pepper (spice), and vanilla. This makes piperonal a potential biomarker for the consumption of these food products. |
| Shelf Life | Stable under recommended storage conditions. ... Turns red brown on exposure to light ... . |
| Solubility | Slightly soluble (NTP, 1992) 0.02 M 3.5 mg/mL at 20 °C In water, 3.5X10+3 mg/L at 20 °C Soluble in 500 parts water Slightly soluble in water Very soluble in ethanol; miscible with ethyl ether; soluble in acetone, chloroform Slightly soluble in glycerol slightly soluble in water; soluble in organic solvents, oils freely soluble (in ethanol) |
| Synonyms | HELIOTHROPINE;HELIOTROPIN;HELIOTROPINE;FEMA 2911;LABOTEST-BB LT00933538;3,4-(METHYLENEDIOXY)BENZALDEHYDE;1,3-BENZODIOXOLE-5-CARBOXALDEHYDE;TIMTEC-BB SBB007752 |
| Vapor Pressure | 1 mm Hg at 189 °F (NTP, 1992) 0.01 mmHg 1X10-2 mm Hg at 25 °C (extrapolated) |
| PubChem Compound | 8438 |
| Last Modified | Nov 11 2021 |
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